(Z)-N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-3-(4-nitrophenyl)acrylamide hydrochloride

• IUPAC Name: (Z)-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)prop-2-enamide;hydrochloride
• InChI: InChI=1S/C21H21FN4O3S.ClH/c1-24(2)13-4-14-25(21-23-20-17(22)5-3-6-18(20)30-21)19(27)12-9-15-7-10-16(11-8-15)26(28)29;/h3,5-12H,4,13-14H2,1-2H3;1H/b12-9-
• InChI Key: PAXHHSQFJHKTJS-MWMYENNMSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(C=CC=C2S1)F)C(=O)C=CC3=CC=C(C=C3)[N+](=O)[O-].Cl
• Isomeric SMILES: CN(C)CCCN(C1=NC2=C(C=CC=C2S1)F)C(=O)/C=C\C3=CC=C(C=C3)[N+](=O)[O-].Cl
• Molecular Formula: C21H22ClFN4O3S
• Molecular Weight: 464.9 g/mol
• CAS No.: 1321936-92-8

Description

(Z)-N-(3-(Dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-3-(4-nitrophenyl)acrylamide hydrochloride is a structurally complex acrylamide derivative featuring a fluorinated benzothiazole core, a dimethylaminopropyl side chain, and a 4-nitrophenyl acrylamide moiety. The hydrochloride salt form enhances its solubility and bioavailability, making it suitable for pharmacological applications. Its design incorporates electron-withdrawing (4-nitro group) and electron-donating (dimethylamino) substituents, which may influence reactivity and target binding .

Comparison with Similar Compounds

Thiazole-Based Acrylamide Derivatives ()

Compounds such as (Z)-N-(3-(2-Carbamothioylhydrazinyl)-1-(furan-2-yl)-3-oxoprop-1-en-2-yl)arylamides (e.g., (Z)-2a, (Z)-2b) share structural motifs with the target compound, including acrylamide linkages and heterocyclic cores. However, these derivatives incorporate furan and carbamothioylhydrazinyl groups instead of fluorinated benzothiazole and dimethylaminopropyl chains. Their synthesis involves refluxing oxazol-5(4H)-ones with thiosemicarbazide in ethanol, followed by crystallization . In contrast, the target compound’s synthesis likely requires condensation of a 4-fluorobenzo[d]thiazol-2-yl precursor with acrylamide intermediates and subsequent HCl salt formation .

Nitrophenyl Acrylamide Derivatives ()

Compound 5112, (Z)-3-(4-nitrophenyl)-N-propyl-2-[(E)-3-(thien-2-yl)acrylamido]acrylamide, shares the 4-nitrophenyl acrylamide backbone but substitutes the benzothiazole group with a thienyl moiety and uses a simpler propylamine side chain. Its synthesis starts from a nitrobenzylidene oxazolone and propylamine, highlighting divergent strategies for introducing nitrogen-containing substituents . The target compound’s dimethylaminopropyl group may confer improved solubility compared to 5112’s propyl chain.

Functional Group Impact on Properties

Compound	Key Structural Features	Synthesis Highlights	Potential Advantages/Disadvantages
Target Compound	4-Fluorobenzo[d]thiazole, dimethylaminopropyl, HCl salt	Likely HCl salt formation step	Enhanced solubility (HCl salt); fluorination may improve metabolic stability
(Z)-2a, (Z)-2b	Furan, carbamothioylhydrazinyl	Reflux with thiosemicarbazide in ethanol	Furan may reduce metabolic stability; thiosemicarbazide enhances metal-binding capacity
5112	Thienyl, propyl, 4-nitrophenyl	Nitrobenzylidene oxazolone + propylamine	Thienyl group introduces π-stacking potential; propyl chain limits solubility

• Fluorination: The 4-fluorobenzo[d]thiazole in the target compound may enhance binding affinity to hydrophobic pockets in biological targets compared to non-fluorinated analogs .
• Side Chains: The dimethylaminopropyl group likely improves water solubility and membrane permeability relative to simpler alkyl chains (e.g., propyl in 5112) .